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Introduction

Dimethyldioctadecylammonium iodide, also known as dimethyldistearylammonium iodide, is
a quaternary ammonium salt with the chemical formula C38H80IN[1][2][3]. This document
provides a concise technical overview of the physical state and associated properties of
Dimethyldioctadecylammonium lodide under Standard Temperature and Pressure (STP)
conditions, defined as 0 °C (273.15 K) and 1 atm.

Physical State at STP

At Standard Temperature and Pressure (STP), Dimethyldioctadecylammonium lodide exists
in a solid state. This determination is based on its high melting point, which is significantly
above the 0 °C (273.15 K) standard temperature. Commercial sources describe its appearance
as a white to light yellow or light red powder or crystal. At a room temperature of 20°C, it is also
confirmed to be a solid.

Physicochemical Data

The following table summarizes the key quantitative data for Dimethyldioctadecylammonium
lodide.
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Property Value Source(s)
Physical State at STP Solid [3]
Appearance White to light yellow to light red

powder to crystal
Melting Point 152.0 to 156.0 °C
Molecular Formula C38H80IN [11121[3]
Molecular Weight 677.97 g/mol [2]
Purity >98.0% [1]

Experimental Protocols

4.1 Determination of Melting Point

The physical state of a substance at a given temperature is fundamentally determined by its
melting point. A standard experimental method for determining the melting point of a crystalline
solid like Dimethyldioctadecylammonium lodide is the capillary melting point method.

Methodology:

o Sample Preparation: A small amount of the dry, powdered Dimethyldioctadecylammonium
lodide is packed into a capillary tube (a thin glass tube sealed at one end) to a height of 2-3
mm.

o Apparatus: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

o Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

» Observation: The sample is observed through a magnifying lens. The melting range is
recorded from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample becomes a clear liquid. For Dimethyldioctadecylammonium
lodide, this range is reported as 152.0 to 156.0 °C.
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¢ Conclusion: As this melting range is substantially higher than the standard temperature of O
°C, it confirms the substance is in a solid state at STP.

Logical Relationships

The following diagram illustrates the logical process for determining the physical state of a
substance based on its melting point relative to a standard temperature.
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Caption: Logical workflow for determining the physical state at STP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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